Cas no 1207530-25-3 (6,7-Dehydroleuconoxine)

6,7-Dehydroleuconoxine structure

6,7-Dehydroleuconoxine structure

Product Name:6,7-Dehydroleuconoxine

CAS No:1207530-25-3

MF:C₁₉H₂₀N₂O₂

MW:308.374304771423

CID:5688382

PubChem ID:134949938

Update Time:2024-03-01

6,7-Dehydroleuconoxine Chemical and Physical Properties

Names and Identifiers

- DTXSID301046141
- Melodinine E
- 6,7-dehydroleuconoxine
- 1207530-25-3
- 6,7-Dehydroleuconoxine
- Inchi： 1S/C19H20N2O2/c1-2-18-9-5-11-20-17(23)12-14-13-6-3-4-7-15(13)21(19(14,18)20)16(22)8-10-18/h3-4,6-7,12H,2,5,8-11H2,1H3/t18-,19+/m1/s1
- InChI Key： LUXCFVAZXZITNG-MOPGFXCFSA-N
- SMILES： O=C1CC[C@@]2(CC)CCCN3C(C=C4C5C=CC=CC=5N1[C@]324)=O

Computed Properties

Exact Mass: 308.152477885g/mol
Monoisotopic Mass: 308.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 627
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 40.6Å²

6,7-Dehydroleuconoxine Production Method

Production Method 1

36193-36-9

36193-36-9

1207530-25-3

1207530-25-3

93710-27-1

93710-27-1

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 16 h, 18 °C

Reference

: Enantioselective total syntheses of the alkaloids (-)-rhazinal, (-)-rhazinilam, (-)-leuconolam and (+)-epi-leuconolam

Banwell, Martin G.; Beck, Daniel A. S.; Willis, Anthony C., ARKIVOC (Gainesville, 2006, (3), 163-174

6,7-Dehydroleuconoxine Raw materials

(R)-Rhazinilam

6,7-Dehydroleuconoxine Preparation Products

6,7-Dehydroleuconoxine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller

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